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Compound of Interest

Compound Name: Conglobatin C1

Cat. No.: B10822035

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Conglobatin C1 is a bacterial metabolite and a cytotoxic analogue of conglobatin, a

macrodiolide dilactone derived from Streptomyces conglobatus.[1] It has demonstrated potent

cytotoxic activity, particularly against the NS-1 mouse myeloma cell line.[2][3] As a hydrophobic

molecule, its effective delivery into cells for in vitro cell-based assays is critical for accurate

assessment of its biological activity. These application notes provide detailed protocols for the

solubilization and delivery of Conglobatin C1 to cells in culture, as well as methods for

assessing its cytotoxic effects.

Data Presentation
The cytotoxic activity of Conglobatin C1 against the NS-1 mouse myeloma cell line is

summarized in the table below.
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Compound Cell Line IC50 (µg/mL) IC50 (µM) Reference

Conglobatin C1 NS-1 1.05 ~2.23 [2][3]

Conglobatin NS-1 1.39 ~2.95 [2]

Molecular Weight of Conglobatin C1: 470.56 g/mol Molecular Weight of Conglobatin: 470.56

g/mol

Experimental Protocols
Preparation of Conglobatin C1 Stock Solution
Due to its hydrophobic nature, Conglobatin C1 should be dissolved in a suitable organic

solvent to prepare a concentrated stock solution. Dimethyl sulfoxide (DMSO) is a commonly

used solvent for this purpose in cell-based assays.[3][4][5][6][7]

Materials:

Conglobatin C1 (powder)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

Aseptically weigh out a desired amount of Conglobatin C1 powder in a sterile

microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,

10 mM).

Vortex thoroughly until the compound is completely dissolved.

Store the stock solution at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.
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Preparation of Working Solutions and Delivery to Cells
The final concentration of DMSO in the cell culture medium should be kept to a minimum

(ideally ≤ 0.1% v/v) to avoid solvent-induced toxicity or off-target effects.[5][7]

Materials:

Conglobatin C1 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line (e.g., RPMI 1640 for NS-1 cells)

Sterile microcentrifuge tubes or plates

Protocol:

Thaw the Conglobatin C1 stock solution at room temperature.

Perform serial dilutions of the stock solution in complete cell culture medium to prepare

working solutions of the desired final concentrations.

Important: To ensure the final DMSO concentration remains low and consistent across all

treatments (including the vehicle control), first prepare an intermediate dilution of the stock

solution in culture medium. Then, add a small, fixed volume of this intermediate dilution to

the cell culture wells.

For the vehicle control, add the same final concentration of DMSO to the cell culture medium

as is present in the highest concentration of Conglobatin C1 treatment.

Gently mix the medium in the wells after adding the working solutions.

Incubate the cells for the desired experimental duration.

Culturing NS-1 Mouse Myeloma Cells
The NS-1 cell line is a suitable model for testing the cytotoxicity of Conglobatin C1.[2][3]

Materials:

NS-1 mouse myeloma cell line (e.g., ATCC TIB-18)
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RPMI 1640 medium

Fetal Bovine Serum (FBS), heat-inactivated

L-glutamine

Penicillin-Streptomycin solution

Culture flasks or plates

Humidified incubator (37°C, 5% CO2)

Protocol:

Prepare complete growth medium: RPMI 1640 supplemented with 10% FBS, 2 mM L-

glutamine, and 1% Penicillin-Streptomycin.

Thaw and culture the NS-1 cells according to the supplier's instructions.

Maintain the cells in suspension culture in T-flasks.

Keep the cell density between 1 x 10^5 and 1 x 10^6 viable cells/mL.

Split the cultures every 2-3 days by diluting the cell suspension with fresh complete growth

medium.

Cytotoxicity Assay (e.g., MTT Assay)
A common method to assess the cytotoxic effect of Conglobatin C1 is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.

Materials:

NS-1 cells

Conglobatin C1 working solutions

96-well cell culture plates
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MTT solution (5 mg/mL in PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

Plate reader

Protocol:

Seed NS-1 cells into a 96-well plate at a density of approximately 5 x 10^4 cells/well in 100

µL of complete growth medium.

Incubate for 24 hours to allow cells to acclimate.

Add 100 µL of the prepared Conglobatin C1 working solutions (in duplicate or triplicate) to

the respective wells. Include vehicle control wells.

Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C in a

humidified incubator.

Read the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50

value.
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Experimental Workflow for Conglobatin C1 Cytotoxicity Assay
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Caption: Workflow for assessing Conglobatin C1 cytotoxicity.
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Hypothetical Signaling Pathway for Macrodiolide-Induced Cytotoxicity
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Caption: Postulated mechanism of Conglobatin C1-induced apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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